molecular formula C12H17NO B13581487 3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol

3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol

Cat. No.: B13581487
M. Wt: 191.27 g/mol
InChI Key: GTGJLMUMQQKQMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol is a cyclobutane-derived compound featuring an aminomethyl group and an ortho-methyl-substituted phenyl (o-tolyl) group on the cyclobutane ring. Cyclobutane fragments are increasingly explored in fragment-based drug design (FBDD) due to their conformational rigidity and ability to mimic bioactive conformations of larger molecules .

Properties

Molecular Formula

C12H17NO

Molecular Weight

191.27 g/mol

IUPAC Name

3-(aminomethyl)-3-(2-methylphenyl)cyclobutan-1-ol

InChI

InChI=1S/C12H17NO/c1-9-4-2-3-5-11(9)12(8-13)6-10(14)7-12/h2-5,10,14H,6-8,13H2,1H3

InChI Key

GTGJLMUMQQKQMH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C2(CC(C2)O)CN

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Varying Aromatic Substituents

3-(Aminomethyl)-3-(m-tolyl)cyclobutan-1-ol (CAS 1494978-05-0)
  • Key Difference : The phenyl ring substituent is meta-methyl (m-tolyl) instead of ortho-methyl.
3-(Aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol (CAS 1482040-16-3)
  • Key Difference : Incorporates a methoxy group at the 3-position and a methyl group at the 4-position of the phenyl ring.
  • Impact : The methoxy group enhances polarity and hydrogen-bonding capacity, which may increase solubility in aqueous media compared to purely alkyl-substituted analogues .

Cyclobutane Derivatives with Modified Functional Groups

trans-3-(Methylamino)cyclobutan-1-ol (CAS 1033710-19-8)
  • Key Difference: Replaces the aminomethyl group with a methylamino (secondary amine) and lacks the o-tolyl group.
  • Impact: The secondary amine reduces basicity (pKa ~9–10 vs.
cis-3-((Cyclopropylmethyl)amino)-3-propylcyclobutan-1-ol (VUF25592)
  • Key Difference: Features a cyclopropylmethylamino group and a propyl substituent instead of o-tolyl.
  • Impact : The cyclopropane ring introduces strain and lipophilicity, which may enhance membrane permeability in drug candidates .

Compounds with Heterocyclic or Aliphatic Modifications

1-[3-(Aminomethyl)oxolan-3-yl]-2-methylcyclobutan-1-ol (CAS 1878546-10-1)
  • Key Difference : Contains an oxolane (tetrahydrofuran) ring fused to the cyclobutane.

Table 1: Key Properties of 3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol and Analogues

Compound Name CAS Number Substituents Key Properties
3-(Aminomethyl)-3-(o-tolyl)cyclobutan-1-ol Not listed o-tolyl, aminomethyl, hydroxyl High steric hindrance; moderate solubility in polar solvents
3-(Aminomethyl)-3-(m-tolyl)cyclobutan-1-ol 1494978-05-0 m-tolyl, aminomethyl, hydroxyl Lower steric hindrance; improved solubility vs. o-tolyl analogue
trans-3-(Methylamino)cyclobutan-1-ol 1033710-19-8 Methylamino, hydroxyl Reduced hydrogen-bonding capacity; higher LogP
VUF25592 Not listed Cyclopropylmethylamino, propyl Enhanced lipophilicity; potential for CNS penetration

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.